Cas no 6942-20-7 (1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester)
6942-20-7 structure
Product Name:1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
CAS No:6942-20-7
MF:C11H20O5
MW:232.273504257202
CID:523038
PubChem ID:245458
Update Time:2025-04-19
1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
- Ethyl 3-(4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl)propanoate
- ethyl 3-[4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl]propanoate
- NSC-57419
- 6942-20-7
- SCHEMBL14531519
- NSC57419
- DTXSID00989265
- NSC 57419
-
- Inchi: 1S/C11H20O5/c1-4-14-10(12)5-6-11(2)15-8-9(16-11)7-13-3/h9H,4-8H2,1-3H3
- InChI Key: GBJCKNLHNSXPAM-UHFFFAOYSA-N
- SMILES: O1C(COC)COC1(C)CCC(=O)OCC
Computed Properties
- Exact Mass: 232.1311
- Monoisotopic Mass: 232.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 285.2°C at 760 mmHg
- Flash Point: 119.8°C
- Refractive Index: 1.429
- PSA: 53.99
1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
6942-20-7 (1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester) Related Products
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